3-Bromo-6-iodoimidazo[1,2-A]pyridine
Overview
Description
3-Bromo-6-iodoimidazo[1,2-A]pyridine is a chemical compound with the CAS Number: 1146615-52-2 . It has a molecular weight of 322.93 . The compound is solid in physical form and is stored in a refrigerator .
Synthesis Analysis
The synthesis of this compound involves a chemodivergent reaction . N-(Pyridin-2-yl)amides and 3-bromoimidazopyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions . N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP .Molecular Structure Analysis
The IUPAC name of this compound is this compound . The InChI code is 1S/C7H4BrIN2/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H .Physical And Chemical Properties Analysis
This compound is a solid compound . It is stored in a refrigerator . The compound has a molecular weight of 322.93 .Scientific Research Applications
Synthesis and Chemical Properties
Facile Synthesis Methods : The synthesis of 3-iodoimidazo[1,2-a]pyridines, closely related to 3-Bromo-6-iodoimidazo[1,2-A]pyridine, has been achieved using I2O5-mediated iodocyclization, which involves oxidative cyclization, decarboxylation, and iodination, highlighting a metal-free approach with a broad substrate scope (Zhou et al., 2019).
Chemoselective Substitution : Studies on 3- and 8-iodoimidazo[1,2-a]pyridines reveal insights into the chemoselectivity of substitution reactions, offering a deeper understanding of molecular structures through single-crystal X-ray diffraction analysis (Zhao et al., 2018).
Copper-Mediated Synthesis : The copper-mediated aerobic oxidative synthesis of 3-bromo-imidazo[1,2-a]pyridines demonstrates the potential for generating functionally diverse compounds under mild conditions (Zhou et al., 2016).
Halogenation Techniques : Advanced methods for halogenating imidazo[1,2-a]pyridines using sodium halides as sources in the presence of K2S2O8 offer an efficient route to various halogenated derivatives, including 3-iodo variants, critical for further chemical modifications (Katrun & Kuhakarn, 2019).
Electrochemical Oxidative Iodination : The electrochemical oxidative iodination of imidazo[1,2-a]pyridines, utilizing NaI as an iodine source, represents a metal-free, environmentally friendly synthesis approach for 3-iodoimidazo[1,2-a]pyridines derivatives (Park et al., 2020).
Biomedical Research and Applications
Imaging Agents for Alzheimer's Disease : Imidazo[1,2-a]pyridines, particularly iodinated derivatives, have been evaluated as potential imaging agents for beta-amyloid plaques in Alzheimer's disease, showing promise for both in vitro and in vivo studies (Zhuang et al., 2003); (Yousefi et al., 2012).
Synthesis of Novel Polyheterocyclic Compounds : Research has been conducted on using 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor for creating new polyheterocyclic compounds, which may have implications for drug development and other biomedical applications (Abdel‐Latif et al., 2019).
Safety and Hazards
Future Directions
Imidazo[1,2-A]pyridine analogues have been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, the future directions of 3-Bromo-6-iodoimidazo[1,2-A]pyridine could be in the development of new drugs for the treatment of these diseases.
Mechanism of Action
Mode of Action
It’s known that imidazo[1,2-a]pyridines, the class of compounds to which 3-bromo-6-iodoimidazo[1,2-a]pyridine belongs, interact with their targets through various mechanisms .
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be involved in a wide range of applications in medicinal chemistry , suggesting that they may affect multiple biochemical pathways.
properties
IUPAC Name |
3-bromo-6-iodoimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIN2/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZAXVCBLZXZVCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1I)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20738439 | |
Record name | 3-Bromo-6-iodoimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20738439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1146615-52-2 | |
Record name | 3-Bromo-6-iodoimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20738439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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